6-Bromo-2-(pyridin-2-yl)pyridazin-3(2H)-one

• IUPAC Name: 6-bromo-2-pyridin-2-ylpyridazin-3-one
• InChI: InChI=1S/C9H6BrN3O/c10-7-4-5-9(14)13(12-7)8-3-1-2-6-11-8/h1-6H
• InChI Key: XQRFXWIPMYXXLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)N2C(=O)C=CC(=N2)Br
• Molecular Formula: C9H6BrN3O
• Molecular Weight: 252.07 g/mol

Description

6-Bromo-2-(pyridin-2-yl)pyridazin-3(2H)-one is a heterocyclic compound belonging to the class of pyridazinones. It is an important organic compound that is used in various scientific research applications, such as in the synthesis of pharmaceuticals and in the study of biochemical and physiological effects.

Scientific Research Applications

Selective Metal Extraction and Coordination Chemistry

• Metal Extraction and Separation: Compounds similar to 6-Bromo-2-(pyridin-2-yl)pyridazin-3(2H)-one have demonstrated efficacy in selectively extracting Americium(III) over Europium(III) from acidic solutions, highlighting potential applications in nuclear waste management and the recycling of rare earth elements (Kolarik, Müllich, & Gassner, 1999).

Pharmaceutical Research

• Anticancer Agents Development: Derivatives of the compound have been synthesized as potential EGFR inhibitors for targeted cancer therapy, showing promise in inhibiting EGFR activity and exhibiting cytotoxic effects against certain cancer cell lines (Allam et al., 2020).

Material Science and Chemistry

• Crystal Structure Analysis: Studies have focused on investigating the crystal and molecular structure of similar compounds, offering insights into their geometric configurations and intermolecular interactions, which are crucial for designing materials with specific properties (Rodi et al., 2013).

Catalysis and Chemical Synthesis

• Synthetic Chemistry: Research has been conducted on the microwave-assisted synthesis of pyridazines, including derivatives of 6-Bromo-2-(pyridin-2-yl)pyridazin-3(2H)-one, showcasing their utility in accelerating cycloaddition reactions, which are foundational in constructing complex molecular architectures (Hoogenboom, Moore, & Schubert, 2006).

Biological Studies and Molecular Docking

• Tyrosyl-tRNA Synthetase Inhibitors: New derivatives have been synthesized and analyzed for their potential as inhibitors of S. aureus tyrosyl-tRNA synthetase, a key enzyme in bacterial protein synthesis, through molecular docking studies. This research underscores the compound's potential in developing antibacterial agents (Jabri et al., 2023).